2,4-Dichloro-5-fluoro-3-nitrobenzoic acid

Description

2,4-Dichloro-5-fluoro-3-nitrobenzoic acid is a laboratory chemical with the molecular formula C7 H2 Cl2 F N O4 . It is a fluorobenzoate and an aromatic heterocycle . The compound is a light yellow powder or solid at room temperature, with a melting point between 190 - 194 °C / 374 - 381.2 °F . It is used in laboratory settings, but is not recommended for other uses .

This chemical can cause skin and serious eye irritation . It may also cause respiratory irritation . However, it is not classified as harmful by ingestion, nor is it expected to cause adverse health effects or skin irritation through contact, though minimizing exposure and using suitable gloves is advised . Long-term exposure is not expected to produce chronic health effects . Appropriate eye protection should be worn .

The compound has several synonyms and identifiers, including CAS No 106809-14-7, European Community (EC) Number 630-229-7, and PubChem CID 2734259 . It may be used to synthesize ethyl 3-(N,N-dimethylamino)-2-(2,4-dichloro-5-fluoro-3-nitrobenzoyl)acrylate .

• CAS No.: 106809-14-7
• Product Name: 2,4-Dichloro-5-fluoro-3-nitrobenzoic acid
• Molecular Formula: C7H2Cl2FNO4
• Molecular Weight: 254 g/mol
• IUPAC Name: 2,4-dichloro-5-fluoro-3-nitrobenzoic acid
• Standard InChI: InChI=1S/C7H2Cl2FNO4/c8-4-2(7(12)13)1-3(10)5(9)6(4)11(14)15/h1H,(H,12,13)
• Standard InChIKey: PCSAPCNEJUEIGU-UHFFFAOYSA-N
• SMILES: C1=C(C(=C(C(=C1F)Cl)[N+](=O)[O-])Cl)C(=O)O
• Canonical SMILES: C1=C(C(=C(C(=C1F)Cl)[N+](=O)[O-])Cl)C(=O)O
• PubChem Compound: 2734259
• Last Modified: Sep 13 2023